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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core properties of lithium-aluminum

(Al-Li) alloys. As materials science continues to be a cornerstone of innovation across various

scientific disciplines, including advanced instrumentation and drug delivery systems, a

thorough understanding of these high-performance alloys is crucial. This document outlines

their mechanical, physical, and thermal characteristics, details the experimental protocols for

their evaluation, and illustrates key metallurgical concepts through diagrams.

Introduction to Lithium-Aluminum Alloys
Lithium-aluminum alloys are a class of advanced metallic materials that offer a significant

advantage in applications where high strength and low weight are paramount. The addition of

lithium, the lightest metallic element, to aluminum results in a notable decrease in density and

an increase in stiffness.[1][2][3] For every 1% by mass of lithium added to aluminum, the

density of the resulting alloy is reduced by approximately 3%, and the elastic modulus is

increased by about 5-6%.[1][2][3][4] Commercial Al-Li alloys typically contain up to 2.45%

lithium by mass.[2]

The primary strengthening mechanism in these alloys is precipitation hardening, where heat

treatment causes the formation of a metastable Al₃Li phase (δ').[2] These finely dispersed

precipitates impede the movement of dislocations within the crystal structure, thereby

increasing the material's strength.[2][5]
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The development of Al-Li alloys has progressed through several generations, each aiming to

improve upon the last by addressing challenges such as reduced ductility, fracture toughness,

and corrosion resistance that were present in earlier iterations.[1] Third-generation alloys, for

instance, have a reduced lithium content to mitigate these negative characteristics while still

retaining a significant portion of the density reduction benefits.[2]

Core Properties of Select Lithium-Aluminum Alloys
The following tables summarize the key mechanical, physical, and thermal properties of several

commercially significant Al-Li alloys. These values can vary depending on the specific temper

and processing of the material.

Mechanical Properties
Property Alloy 2090 Alloy 8090 Alloy 2195

Tensile Strength,

Ultimate
550 MPa[2][6] 450 - 530 MPa[1][3][7] 550 - 615 MPa[8][9]

Tensile Strength, Yield 520 MPa[2][6][10] 370 - 470 MPa[1][3][7] 500 - 580 MPa[8][9]

Elongation at Break 6%[2][6][10] 5 - 10%[1][7] 8 - 12%[8][9]

Elastic Modulus 76 GPa[2][6][10] 76 - 77 GPa[1][7] 77 - 79 GPa[8]

Fracture Toughness ~30 MPa-m¹/²[11] ~24 MPa-m¹/²[4]
30 - 40 MPa-m¹/²[9]

[11]

Shear Strength Not specified ~270 MPa[3][7] 320 - 360 MPa[8]

Hardness (Brinell) Not specified 120 - 140 HB[1] Not specified

Physical Properties
Property Alloy 2090 Alloy 8090 Alloy 2195

Density 2.59 g/cm³[2][6][10] 2.54 g/cm³[1][12] 2.70 - 2.72 g/cm³[8]

Melting Point 560 - 650 °C[2][6][10] 600 - 655 °C[1][3][12] ~545 - 650 °C[8]

Poisson's Ratio 0.34[2][10] 0.33[4] Not specified
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Thermal Properties
Property Alloy 2090 Alloy 8090 Alloy 2195

Thermal Conductivity 88.0 W/m-K[2][5] 95.3 - 160 W/m·K[1][3] 95 - 115 W/m·K[8]

Coefficient of Thermal

Expansion

23.6 µm/m-°C (20-

100°C)[2][5]

21.4 - 24 µm/m-K[1][3]

[4]

22.2 - 23.2 µm/m-°C

(20-100°C)[8]

Specific Heat

Capacity

1.203 J/g-°C (at

100°C)[2][5]

930 - 960 J/kg-K[4]

[13]
Not specified

Experimental Protocols
The determination of the fundamental properties of Al-Li alloys relies on standardized

experimental procedures. The following are key methodologies for evaluating their mechanical

and corrosion characteristics.

Tensile Testing
Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[1]

[2][3][4]

Methodology:

Specimen Preparation: Test specimens are machined from the alloy product into

standardized shapes, most commonly a "dog-bone" configuration. The dimensions of the

specimen, including the gauge length and cross-sectional area, are precisely measured and

recorded.

Test Setup: The specimen is securely held in the grips of a universal testing machine. An

extensometer is attached to the gauge section of the specimen to accurately measure

elongation.

Loading: A uniaxial tensile load is applied to the specimen at a constant rate of strain.

Data Acquisition: The applied load and the corresponding elongation of the gauge section

are continuously recorded throughout the test.
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Determination of Properties: From the resulting stress-strain curve, key properties are

determined:

Yield Strength: The stress at which the material begins to deform plastically.

Ultimate Tensile Strength: The maximum stress the material can withstand while being

stretched or pulled.

Elongation: A measure of the material's ductility, representing the percentage increase in

length after fracture.

Reduction of Area: Another measure of ductility, calculated as the percentage decrease in

the cross-sectional area at the point of fracture.

Fracture Toughness Testing
Standard: ASTM E399 - Standard Test Method for Linear-Elastic Plane-Strain Fracture

Toughness K(Ic) of Metallic Materials.[7][8][13][14]

Methodology:

Specimen Preparation: A specimen of a specific geometry (e.g., compact tension or single-

edge notch bend) is machined. A sharp fatigue pre-crack is then introduced at the notch tip

by subjecting the specimen to cyclic loading.

Test Procedure: The pre-cracked specimen is loaded in a testing machine, and the load

versus crack mouth opening displacement is recorded.

K(Ic) Calculation: The critical stress intensity factor, K(Ic), which represents the fracture

toughness of the material under plane-strain conditions, is calculated from the load at which

a specific amount of crack extension occurs. The validity of the K(Ic) value is dependent on

meeting several criteria related to specimen size and the linearity of the load-displacement

record.

Corrosion Susceptibility Testing
Standard: ASTM G34 - Standard Test Method for Exfoliation Corrosion Susceptibility in 2XXX

and 7XXX Series Aluminum Alloys (EXCO Test).[15][16][17][18]
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Methodology:

Specimen Preparation: Specimens are cut from the alloy product, and their surfaces are

typically cleaned and degreased.

Immersion: The specimens are immersed in a specified corrosive solution (e.g., a solution of

sodium chloride, potassium nitrate, and nitric acid) for a designated period, often 48 hours.

Evaluation: After exposure, the specimens are visually examined and rated for the degree of

exfoliation corrosion (a form of intergranular corrosion characterized by the lifting of surface

layers) based on a standard set of photographic examples.

Standard: ASTM G47 - Standard Test Method for Determining Susceptibility to Stress-

Corrosion Cracking of 2XXX and 7XXX Aluminum Alloy Products.[5][10][11][19]

Methodology:

Specimen Preparation and Stressing: A test specimen is machined and subjected to a

sustained tensile stress, often by bending it in a fixture. The stress is typically applied in the

short-transverse direction relative to the grain structure, as this is often the most susceptible

orientation.

Environmental Exposure: The stressed specimen is exposed to a corrosive environment,

commonly an alternate immersion in a 3.5% sodium chloride solution.[11]

Inspection: The specimen is periodically inspected for the appearance of cracks. The time to

failure is recorded, and the material's resistance to stress-corrosion cracking is classified

based on the test duration without failure.

Visualizations of Core Concepts
The following diagrams illustrate key concepts related to the metallurgy and characterization of

lithium-aluminum alloys.
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Precipitation Hardening Process in Al-Li Alloys

Heat Treatment Stages

Microstructural Evolution
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Rapid Cooling
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Caption: A diagram illustrating the three stages of precipitation hardening and the

corresponding changes in the microstructure of Al-Li alloys.
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Typical Experimental Workflow for Al-Li Alloy Characterization

Al-Li Alloy Sample

Chemical Composition Analysis
(e.g., ICP-MS, OES)

Microstructural Characterization
(Optical Microscopy, SEM, TEM)

Tensile Testing (ASTM E8)
- Yield Strength

- Ultimate Tensile Strength
- Elongation

Data Analysis and Reporting

Fracture Toughness Testing (ASTM E399)

Corrosion Testing
- Exfoliation (ASTM G34)

- Stress Corrosion (ASTM G47)

Click to download full resolution via product page

Caption: A flowchart depicting a standard experimental workflow for the comprehensive

characterization of a lithium-aluminum alloy sample.
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Relationship between Composition, Microstructure, and Properties

Alloy Composition

Microstructure

Fundamental Properties
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Caption: A conceptual diagram illustrating how the chemical composition of Al-Li alloys

influences their microstructure, which in turn dictates their fundamental properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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